Hedycaryol

• Molecular Formula: C15H26O
• Molecular Weight: 222.37 g/mol
• IUPAC Name: 2-[(1S,3Z,7Z)-4,8-dimethylcyclodeca-3,7-dien-1-yl]propan-2-ol
• InChI: InChI=1S/C15H26O/c1-12-6-5-7-13(2)9-11-14(10-8-12)15(3,4)16/h6,9,14,16H,5,7-8,10-11H2,1-4H3/b12-6-,13-9-/t14-/m0/s1
• InChI Key: SDMLCXJKAYFHQM-LIJSYYTGSA-N
• Isomeric SMILES: C/C/1=C/CC/C(=C\C[C@H](CC1)C(C)(C)O)/C
• SMILES: CC1=CCCC(=CCC(CC1)C(C)(C)O)C

Description

Hedycaryol is a germacrane sesquiterpenoid.
Hedycaryol is a natural product found in Cryptomeria japonica, Thymus praecox, and other organisms with data available.

Scientific Research Applications

Isotopic Labeling and Molecular Mechanics

Hedycaryol, a sesquiterpene alcohol, plays a crucial role as a biosynthetic intermediate in the formation of eudesmols and guaiols. A significant advancement in understanding hedycaryol involved isotopic labeling experiments, which facilitated the full NMR assignment of this compound. This was particularly challenging due to the complex molecular mechanics of its conformers. The use of isotopically labeled materials, synthesized enzymatically using a mutated plant and a bacterial enzyme, was key to accessing both enantiomers of hedycaryol and elucidating the stereochemical course of its Cope rearrangement (Xu, Lackus, Köllner, & Dickschat, 2022).

Biosynthetic Pathways

Another study focused on the biosynthetic derivatives of hedycaryol. It analyzed the sesquiterpenes arising from hedycaryol, discussing the reasonings for the assignments of their absolute configurations. The study provided insights into the biosynthetic pathways, indicating that reprotonations at specific double bonds of hedycaryol lead to the formation of different bicyclic compounds, which are significant in various biological and chemical processes (Xu & Dickschat, 2022).

Enzymatic Reactions and Organic Synthesis

Further research revealed the mechanism of terpene cyclases, particularly the class I hedycaryol synthase, in the biosynthesis of terpenes. Structural data obtained from this study provided insights into the active site of the enzyme and identified key elements, such as a conserved helix break, that facilitate the catalysis of the 1,10 ring closure in the formation of hedycaryol. This understanding is critical for comprehending carbocation chemistry in enzymatic reactions and could be pivotal for future applications in organic synthesis (Baer et al., 2014).

Hydrolysis and Product Formation

In another aspect, the hydrolysis of hedycaryol was studied, revealing the origin of isomeric sesquiterpene alcohols, such as eudesmols, in the Myrtaceae family. The research highlighted that hedycaryol undergoes hydrolysis during leaf ageing or distillation, producing these alcohols as major by-products. This insight adds to the understanding of the chemical transformations of hedycaryol under various conditions (Cornwell, Reddy, Leach, & Wyllie, 2000).